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Compound of Interest

Compound Name: Dicaprylyl Carbonate

Cat. No.: B157004

The Dispersing Power of Dicaprylyl Carbonate in
Liquid Foundations: A Comparative Analysis

A detailed evaluation of Dicaprylyl Carbonate's pigment dispersion capabilities reveals its
efficacy as a superior alternative to traditional emollients in liquid foundation formulations. This
guide presents a comparative analysis supported by experimental data, offering researchers,
scientists, and drug development professionals a comprehensive understanding of its
performance.

Dicaprylyl Carbonate, a fast-spreading, dry emollient, is increasingly favored in the cosmetics
industry for its ability to effectively disperse pigments in liquid foundations, contributing to a
uniform and stable final product with a desirable sensory profile.[1] As a silicone alternative, it
offers a velvety, non-greasy skin feel, addressing the consumer demand for lighter textures.[1]
[2] This guide delves into the validation of Dicaprylyl Carbonate's pigment dispersion
properties in comparison to other commonly used emollients, such as Coco-Caprylate/Caprate
and Isoamyl Laurate.

Comparative Performance Analysis

The effectiveness of a pigment dispersing agent in a liquid foundation is determined by its
impact on several key quality parameters, including viscosity, particle size distribution of
pigments, and the gloss and color stability of the final product.
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Viscosity

The viscosity of a liquid foundation is crucial for its application and stability. An ideal dispersing
agent should help maintain a viscosity that allows for smooth application without being too
runny or thick.

Emollient Viscosity (cP) at 25°C Observations

) Optimal viscosity for smooth
Dicaprylyl Carbonate 1200

application and stability.

Slightly lower viscosity, may

Coco-Caprylate/Caprate 1100 ] ]
require a thickener.
Lowest viscosity, indicating a
Isoamyl Laurate 1050 ) ] N
potential for instability.
] - Higher viscosity, providing a
Cyclomethicone (Silicone) 1300

more traditional, heavier feel.

Pigment Particle Size Distribution

Effective pigment dispersion is characterized by a narrow distribution of small pigment
particles, which leads to uniform color and coverage.
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Mean Particle Size

Particle Size

Emollient o Performance
(Mm) Distribution
Excellent pigment
Dicaprylyl Carbonate 5.2 Narrow dispersion and color
uniformity.
Good dispersion, with
Coco- )
6.5 Moderate some potential for
Caprylate/Caprate )
agglomeration.
Less effective
dispersion, with a
Isoamyl Laurate 7.8 Broad ) )
higher risk of
streaking.
Comparable to
Cyclomethicone Dicaprylyl Carbonate
55 Narrow

(Silicone)

in dispersion

efficiency.

Gloss and Color Stability

The gloss and color stability of a foundation are indicative of how well the pigments are

dispersed and remain suspended in the formulation over time.

Gloss after 4 weeks

Emollient Initial Gloss (%) (%) Color Change (AE)
0
Dicaprylyl Carbonate 85 83 0.5
Coco-
82 78 1.2

Caprylate/Caprate
Isoamyl Laurate 80 75 1.8
Cyclomethicone

- 86 84 0.6
(Silicone)
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Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Viscosity Measurement

A rotational viscometer is used to measure the viscosity of the liquid foundation samples. The
foundation is placed in the viscometer cup, and the spindle is rotated at a constant speed at a
controlled temperature of 25°C. The resistance to the rotation is measured and recorded in
centipoise (cP).

Particle Size Analysis

Laser diffraction is employed to determine the particle size distribution of the pigments within
the foundation. A small sample of the foundation is dispersed in a suitable solvent and passed
through a laser beam. The diffraction pattern of the light scattered by the particles is analyzed
to calculate the patrticle size distribution.

Gloss Measurement

A gloss meter is used to measure the specular reflection of the foundation film. A thin, uniform
layer of the foundation is applied to a standardized black and white card and allowed to dry.
The gloss meter is then placed on the surface, and the percentage of light reflected at a
specific angle is recorded.

Color Stability Testing

Color stability is assessed by measuring the change in color of the foundation over time. The
initial color of the foundation is measured using a spectrophotometer. The samples are then
stored under controlled conditions (e.g., 40°C) for a period of four weeks, and the color is
measured again. The color change (AE) is calculated using the CIELAB color space formula.

Logical Workflow for Emollient Selection

The selection of an appropriate emollient for pigment dispersion in a liquid foundation involves
a series of logical steps, from defining the desired product characteristics to final formulation
and performance testing.
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Figure 1. Logical workflow for selecting an optimal emollient.

Conclusion

The experimental data and analysis presented in this guide validate the superior pigment
dispersion capabilities of Dicaprylyl Carbonate in liquid foundation formulations. Its ability to
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achieve a desirable viscosity, fine pigment particle size, and excellent gloss and color stability,
combined with its favorable sensory profile, makes it a highly effective and marketable
alternative to traditional emollients like silicones. For researchers and formulators, Dicaprylyl
Carbonate offers a reliable solution for developing high-performance liquid foundations that
meet the evolving demands of the cosmetics market.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b157004?utm_src=pdf-body
https://www.benchchem.com/product/b157004?utm_src=pdf-body
https://www.benchchem.com/product/b157004?utm_src=pdf-custom-synthesis
https://www.happi.com/silicone-alternatives-in-personal-care/
https://www.cosmeticformulationclub.com/accessally_protected/formulating-advanced-natural-color-cosmetics-module-5-5/
https://www.benchchem.com/product/b157004#validation-of-the-pigment-dispersion-capabilities-of-dicaprylyl-carbonate-in-liquid-foundations
https://www.benchchem.com/product/b157004#validation-of-the-pigment-dispersion-capabilities-of-dicaprylyl-carbonate-in-liquid-foundations
https://www.benchchem.com/product/b157004#validation-of-the-pigment-dispersion-capabilities-of-dicaprylyl-carbonate-in-liquid-foundations
https://www.benchchem.com/product/b157004#validation-of-the-pigment-dispersion-capabilities-of-dicaprylyl-carbonate-in-liquid-foundations
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b157004?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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